molecular formula C13H11F2N B6164500 2',6'-difluoro-5-methyl-[1,1'-biphenyl]-2-amine CAS No. 1341925-26-5

2',6'-difluoro-5-methyl-[1,1'-biphenyl]-2-amine

Cat. No. B6164500
CAS RN: 1341925-26-5
M. Wt: 219.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds often involves processes like Suzuki–Miyaura coupling , which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. It uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign . Another method involves the catalytic protodeboronation of alkyl boronic esters utilizing a radical approach .


Molecular Structure Analysis

The molecular structure of “2’,6’-difluoro-5-methyl-[1,1’-biphenyl]-2-amine” can be deduced from its name. It is a biphenyl compound, which means it consists of two benzene rings connected by a single bond. The “2’,6’-difluoro” indicates the presence of two fluorine atoms on the second and sixth positions of one benzene ring. The “5-methyl” indicates a methyl group attached to the fifth position of the same ring. The “2-amine” indicates an amine group (-NH2) attached to the second position of the other benzene ring .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2',6'-difluoro-5-methyl-[1,1'-biphenyl]-2-amine involves the introduction of a fluorine atom at the 2' and 6' positions of the biphenyl ring, followed by the introduction of a methyl group at the 5-position, and finally the conversion of the ketone group to an amine group.", "Starting Materials": [ "2-bromo-1,1'-biphenyl", "HF", "Methylmagnesium bromide", "Copper(I) iodide", "N,N-dimethylformamide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ammonium chloride", "Sodium nitrite", "Hydrogen gas", "Palladium on carbon", "Ammonia" ], "Reaction": [ "2-bromo-1,1'-biphenyl is treated with HF to introduce fluorine atoms at the 2' and 6' positions of the biphenyl ring.", "The resulting 2',6'-difluoro-1,1'-biphenyl is then reacted with methylmagnesium bromide in the presence of copper(I) iodide to introduce a methyl group at the 5-position.", "The resulting ketone is then reduced to the corresponding alcohol using sodium borohydride.", "The alcohol is then oxidized to the corresponding ketone using chromic acid.", "The ketone is then converted to the corresponding oxime using hydroxylamine hydrochloride in the presence of sodium acetate.", "The oxime is then reduced to the corresponding amine using hydrogen gas in the presence of palladium on carbon.", "The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt.", "The hydrochloride salt is then treated with sodium hydroxide to form the free base.", "The free base is then treated with ammonium chloride and sodium nitrite to form the diazonium salt.", "The diazonium salt is then treated with ammonia to form the final product, 2',6'-difluoro-5-methyl-[1,1'-biphenyl]-2-amine." ] }

CAS RN

1341925-26-5

Product Name

2',6'-difluoro-5-methyl-[1,1'-biphenyl]-2-amine

Molecular Formula

C13H11F2N

Molecular Weight

219.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.